7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine

• Molecular Formula: C23H14Cl2N4
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 7-chloro-2-(4-chlorophenyl)-3,4-diphenylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C23H14Cl2N4/c24-17-11-13-18(14-12-17)29-22(16-9-5-2-6-10-16)19-20(15-7-3-1-4-8-15)26-27-23(25)21(19)28-29/h1-14H
• InChI Key: PNHGWYBSQMESFX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C3C(=NN=C(C3=NN2C4=CC=C(C=C4)Cl)Cl)C5=CC=CC=C5

Description

7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine, also known as CPDD, is a synthetic chemical compound that is used in scientific research. It belongs to the class of pyrazolo[3,4-d]pyridazines and has been shown to have potential applications in the field of cancer research.

Mechanism of Action

The mechanism of action of 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine is not fully understood. However, it has been shown to inhibit the activity of the enzyme cyclin-dependent kinase 4 (CDK4), which plays a key role in the regulation of cell division. By inhibiting CDK4, 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine can prevent the proliferation of cancer cells and induce cell death.
Biochemical and Physiological Effects:
7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to have a number of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, and has been shown to inhibit the migration and invasion of cancer cells. Additionally, 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine in lab experiments is its potential as a potent anticancer agent. Its ability to inhibit CDK4 and induce cell death makes it a promising candidate for further research. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine. One area of interest is the development of more potent analogs of 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine that can be used as anticancer agents. Additionally, further research is needed to fully understand the mechanism of action of 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine and its potential as a therapeutic agent. Finally, studies are needed to determine the safety and toxicity of 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine in vivo, which will be important for the development of any potential clinical applications.

Synthesis Methods

The synthesis of 7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine involves the reaction of 4-chloroaniline with 2,6-difluorobenzonitrile, followed by the reaction of the resulting intermediate with diphenylacetonitrile. The final product is obtained after several purification steps.

Scientific Research Applications

7-chloro-2-(4-chlorophenyl)-3,4-diphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to have potential applications in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has shown promise as a potential anticancer agent.